Cas no 10365-23-8 (1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)-)

• Product Name: 1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)-
• CAS No: 10365-23-8
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 207680
• PubChem ID: 323116
• Update Time: 2025-04-19

1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione,1,6-bis(2,5-dimethoxyphenyl)-
• 1,6-Bis-(2,5-dimethoxy-phenyl)-hexan-1,6-dion
• 1,6-bis-(2,5-dimethoxy-phenyl)-hexane-1,6-dione
• AC1L87X1
• NSC281941
• SMR001831112
• DTXSID10314302
• CHEMBL1875688
• NSC-281941
• MLS003115537
• 10365-23-8

• Inchi： 1S/C22H26O6/c1-25-15-9-11-21(27-3)17(13-15)19(23)7-5-6-8-20(24)18-14-16(26-2)10-12-22(18)28-4/h9-14H,5-8H2,1-4H3
• InChI Key： NLTLAMMHZBRPCU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1OC)OC)CCCCC(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 386.17298
• Monoisotopic Mass: 386.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 553.9°Cat760mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.534
• PSA: 71.06
• LogP: 4.34700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones